Solventless microwave-assisted chlorodehydroxylation for the conversion of alcohols to alkyl chlorides

Green Chemistry Pub Date: 2006-03-21 DOI: 10.1039/B515223B

Abstract

The atom and energy-efficient and low hazardous direct chlorodehydroxylation of alcohols can be achieved in very short times using aqueous HCl under microwave activation. Traditional catalysts generally inhibit the reaction except for some phosphonium phase transfer catalysts. The results can be explained by the transfer of HCl to the non-aqueous reaction phase being rate-limiting.

Graphical abstract: Solventless microwave-assisted chlorodehydroxylation for the conversion of alcohols to alkyl chlorides
Solventless microwave-assisted chlorodehydroxylation for the conversion of alcohols to alkyl chlorides
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